N-{3-[N-(3-nitrobenzoyl)ethanehydrazonoyl]phenyl}cyclohexanecarboxamide

• IUPAC Name: N-[(Z)-1-[3-(cyclohexanecarbonylamino)phenyl]ethylideneamino]-3-nitrobenzamide
• InChI: InChI=1S/C22H24N4O4/c1-15(24-25-22(28)18-10-6-12-20(14-18)26(29)30)17-9-5-11-19(13-17)23-21(27)16-7-3-2-4-8-16/h5-6,9-14,16H,2-4,7-8H2,1H3,(H,23,27)(H,25,28)/b24-15-
• InChI Key: YWMJOVMHBBHMLH-IWIPYMOSSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC(=CC=C1)[N+](=O)[O-])C2=CC(=CC=C2)NC(=O)C3CCCCC3
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC(=CC=C1)[N+](=O)[O-])/C2=CC(=CC=C2)NC(=O)C3CCCCC3
• Molecular Formula: C22H24N4O4
• Molecular Weight: 408.4 g/mol

Description

N-{3-[N-(3-nitrobenzoyl)ethanehydrazonoyl]phenyl}cyclohexanecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is a derivative of cyclohexanecarboxamide and has been synthesized using various methods. Its unique structure and properties make it a promising candidate for research in various fields.

Mechanism of Action

The mechanism of action of N-{3-[N-(3-nitrobenzoyl)ethanehydrazonoyl]phenyl}cyclohexanecarboxamide involves the inhibition of various enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase (COX) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response. Additionally, this compound has been shown to inhibit the activity of nitric oxide synthase (NOS), which is involved in the production of nitric oxide, a molecule involved in various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant properties, which can protect cells from oxidative damage. Additionally, this compound has been shown to have anti-inflammatory properties, which can reduce inflammation in the body. It has also been shown to have neuroprotective properties, which can protect neurons from damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3-[N-(3-nitrobenzoyl)ethanehydrazonoyl]phenyl}cyclohexanecarboxamide in lab experiments is its unique structure and properties, which can provide insights into the mechanisms of action of various enzymes and proteins. Additionally, this compound has been shown to have low toxicity, making it a safe candidate for research. However, one limitation of using this compound is its high cost, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for research involving N-{3-[N-(3-nitrobenzoyl)ethanehydrazonoyl]phenyl}cyclohexanecarboxamide. One direction is the development of new derivatives of this compound with improved properties and efficacy. Additionally, this compound can be used to study the mechanisms of action of various enzymes and proteins involved in the inflammatory response, oxidative stress, and neurodegeneration. Furthermore, this compound can be used to develop new therapies for various diseases such as cancer, diabetes, and Alzheimer's disease.
Conclusion:
This compound is a promising candidate for research in various fields due to its unique structure and properties. Its potential applications in scientific research include the study of the mechanisms of action of various enzymes and proteins, as well as the development of new therapies for various diseases. While there are limitations to its use in lab experiments, the future directions for research involving this compound are promising and can lead to significant advancements in the field of science.

Synthesis Methods

The synthesis of N-{3-[N-(3-nitrobenzoyl)ethanehydrazonoyl]phenyl}cyclohexanecarboxamide involves the reaction of cyclohexanecarboxylic acid with 3-nitrobenzoylhydrazide in the presence of a coupling agent such as DCC (dicyclohexylcarbodiimide) or EDC (1-ethyl-3-(3-dimethylaminopropyl) carbodiimide) to form an amide bond. The resulting intermediate is then treated with 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) and ethyl chloroformate to form the final product.

Scientific Research Applications

N-{3-[N-(3-nitrobenzoyl)ethanehydrazonoyl]phenyl}cyclohexanecarboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. Additionally, this compound has been used to study the mechanisms of action of various enzymes and proteins in the body.